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Compound of Interest

Compound Name:
1-Methoxypropan-2-yl

methanesulfonate

Cat. No.: B1361071 Get Quote

In-Depth Technical Guide: 1-Methoxypropan-2-yl
methanesulfonate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information, including detailed experimental protocols and

biological activity data, for 1-Methoxypropan-2-yl methanesulfonate is limited. The following

guide provides a summary of available data and a proposed synthesis protocol based on

standard chemical principles.

Chemical Identifiers and Properties
1-Methoxypropan-2-yl methanesulfonate is a chemical compound with the CAS number

24590-51-0.[1] It is primarily used for research purposes.[1] The tables below summarize its

key identifiers and physicochemical properties.

Table 1: Identifiers for 1-Methoxypropan-2-yl
methanesulfonate
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Identifier Value

CAS Number 24590-51-0[1]

Molecular Formula C₅H₁₂O₄S[1]

Molecular Weight 168.21 g/mol [1]

IUPAC Name 1-methoxypropan-2-yl methanesulfonate

SMILES CC(COC)OS(=O)(=O)C[1]

InChI
InChI=1S/C5H12O4S/c1-5(4-8-2)9-

10(3,6)7/h5H,4H2,1-3H3[2]

InChIKey OFLUAKABUQZNOY-UHFFFAOYSA-N[2]

Table 2: Physicochemical Properties of 1-
Methoxypropan-2-yl methanesulfonate

Property Value

Boiling Point 264.4°C at 760 mmHg[3]

Density 1.158 g/cm³[3]

Flash Point 113.7°C[3]

LogP 1.07830[3]

Vapor Pressure 0.0159 mmHg at 25°C[3]

Proposed Synthesis Protocol
While specific literature on the synthesis of 1-Methoxypropan-2-yl methanesulfonate is not

readily available, a plausible and standard method involves the reaction of its precursor, 1-

Methoxy-2-propanol, with methanesulfonyl chloride in the presence of a base.

Reaction:

1-Methoxy-2-propanol + Methanesulfonyl Chloride → 1-Methoxypropan-2-yl
methanesulfonate + Triethylamine Hydrochloride
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Methodology:

Reactant Preparation: In a clean, dry, three-necked round-bottom flask equipped with a

magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 1-Methoxy-2-propanol (1.0

eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM) at 0°C (ice bath).

Reaction Execution: To the stirred solution, add a solution of methanesulfonyl chloride (1.1

eq) in anhydrous DCM dropwise via the dropping funnel over a period of 30 minutes,

maintaining the temperature at 0°C.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for an additional 2-4 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Work-up: Upon completion of the reaction, quench the mixture with the addition of saturated

aqueous sodium bicarbonate solution. Separate the organic layer, and wash it sequentially

with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by column chromatography on

silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield

pure 1-Methoxypropan-2-yl methanesulfonate.

Characterization: The structure and purity of the final product should be confirmed by

analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualized Workflows and Relationships
The following diagrams illustrate the proposed synthesis workflow and the logical chemical

relationship of 1-Methoxypropan-2-yl methanesulfonate to its precursor and a related

compound.
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Caption: Proposed synthesis workflow for 1-Methoxypropan-2-yl methanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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